Cas no 53552-39-9 (Benzoic acid, 2,3-dichloro-5-[(dipropylamino)sulfonyl]-)

• Product Name: Benzoic acid, 2,3-dichloro-5-[(dipropylamino)sulfonyl]-
• CAS No: 53552-39-9
• MF: C₁₃H₁₇Cl₂NO₄S
• MW: 354.24938082695
• CID: 1583866
• Update Time: 2024-09-11

Benzoic acid, 2,3-dichloro-5-[(dipropylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-dichloro-5-[(dipropylamino)sulfonyl]-

• Inchi： 1S/C13H17Cl2NO4S/c1-3-5-16(6-4-2)21(19,20)9-7-10(13(17)18)12(15)11(14)8-9/h7-8H,3-6H2,1-2H3,(H,17,18)
• InChI Key： WSYPIYJURUWMJO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N(CCC)CCC)(=O)=O)=CC(Cl)=C1Cl

Computed Properties

• Exact Mass: 353.02571

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 491.9±55.0 °C(Predicted)
• PSA: 74.68
• pka: 2.10±0.25(Predicted)